5-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline

• Molecular Formula: C12H12FNS
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 5-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline
• InChI: InChI=1S/C12H12FNS/c1-9-2-3-11(13)6-12(9)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
• InChI Key: YIPGZTGMFZTTDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NCC2=CSC=C2

Description

5-Fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline is a substituted aniline derivative characterized by a fluorine atom at position 5, a methyl group at position 2 on the benzene ring, and a thiophen-3-ylmethyl group attached to the aniline nitrogen. This structure combines electron-withdrawing (fluoro) and electron-donating (methyl) substituents, along with the aromatic thiophene moiety, which may confer unique physicochemical and biological properties.

Preparation Methods

The synthesis of 5-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline involves several steps. One common method includes the reaction of 5-fluoro-2-methylaniline with thiophen-3-ylmethyl chloride under basic conditions. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent like dichloromethane or toluene . The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then purified using standard techniques such as recrystallization or column chromatography.

Chemical Reactions Analysis

5-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or other reduced products.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom or the aniline nitrogen, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like ethanol, methanol, and dichloromethane, as well as catalysts such as palladium on carbon or platinum oxide. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: This compound is used in the study of biological systems, including enzyme inhibition and receptor binding studies.

Industry: It is used in the production of specialty chemicals and materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of 5-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The fluorine atom and thiophen-3-ylmethyl group contribute to its binding affinity and selectivity towards certain enzymes or receptors. The compound can inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 5-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline and its analogs:

Compound Name	Substituents (Aniline Ring)	N-Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
5-Fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline	5-F, 2-CH₃	Thiophen-3-ylmethyl	C₁₂H₁₃FNS	237.30	High lipophilicity; potential bioactivity (inferred)
N-[(5-methylthiophen-2-yl)methyl]-3-(trifluoromethyl)aniline	3-CF₃	5-Methylthiophen-2-ylmethyl	C₁₃H₁₂F₃NS	271.30	Strong electron-withdrawing CF₃; increased acidity of NH group
5-Fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline	5-F, 2-CH₃	3-Methylbutan-2-yl (alkyl)	C₁₂H₁₈FN	195.28	Higher lipophilicity; reduced π-π interactions vs. thiophene analogs
2-Fluoro-5-(trifluoromethyl)aniline	2-F, 5-CF₃	None (primary aniline)	C₇H₅F₄N	179.11	High reactivity due to dual electron-withdrawing groups
N-(4-Aminophenyl)-2-(benzotriazol-1-yl)-N-(3-thienylmethyl)acetamide	None (amide derivative)	Thiophen-3-ylmethyl + benzotriazole	C₁₉H₁₈N₄OS	362.44	Amide linkage enhances stability; used in inhibitor design

Key Comparative Insights :

Electronic Effects: The trifluoromethyl group in significantly increases electron-withdrawing effects compared to the methyl and fluorine in the target compound, altering electronic density and reactivity.

Alkyl chains (e.g., ) further increase hydrophobicity but may reduce specificity in molecular recognition.

Synthetic Pathways :

• Reductive amination (e.g., NaBH(OAc)₃-mediated reactions ) is a plausible method for introducing the thiophen-3-ylmethyl group to the aniline nitrogen.
• Substituent positioning (e.g., thiophen-3-yl vs. thiophen-2-yl in ) affects steric and electronic outcomes during synthesis.

Biological Relevance: Thiophene-containing anilines are frequently explored in drug discovery (e.g., protease inhibitors in ), suggesting the target compound may exhibit bioactivity. The fluorine atom in the target compound could enhance metabolic stability and binding affinity compared to non-halogenated analogs .

Research Findings and Data

Physicochemical Properties :

• Solubility : Thiophene derivatives typically exhibit lower aqueous solubility than alkyl-substituted anilines due to aromatic stacking .
• Stability: The fluorine atom may reduce susceptibility to oxidative degradation compared to non-fluorinated analogs .

Toxicological Considerations :

• Thiophene-containing compounds may have unstudied toxicological profiles, as noted in .